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Compound of Interest

Compound Name: Phosmet

Cat. No.: B1677707

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and formulation of
technical-grade Phosmet (O,O-dimethyl S-phthalimidomethyl phosphorodithioate), a widely
used non-systemic organophosphate insecticide. This document details the chemical synthesis
pathways, specifications for the technical-grade active ingredient, and common formulation
processes.

Synthesis of Technical-Grade Phosmet

The commercial production of Phosmet is typically achieved through a two-step process. The
primary route involves the synthesis of an N-chloromethylphthalimide intermediate, which is
subsequently reacted with a phosphorodithioate salt.[1][2]

Chemical Synthesis Pathways

There are two main pathways for the synthesis of Phosmet, primarily differing in the final
coupling step:

o Pathway A: Reaction of N-chloromethylphthalimide with dimethyldithiophosphoric acid.[3]

o Pathway B: Reaction of N-chloromethylphthalimide with sodium dimethylphosphorodithioate.
[2]

Both pathways first require the synthesis of the key intermediate, N-chloromethylphthalimide.
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Step 1: Synthesis of N-chloromethylphthalimide

Phthalimide Formaldehyde Hydrogen Chloride

:

N-chloromethylphthalimide

Step 2: Phosmet Synthesis

N-chloromethylphthalimide O,0-dimethyldithiophosphoric acid

-

Click to download full resolution via product page
Diagram 1: Overall synthesis pathway for Phosmet.

Experimental Protocols

While specific industrial protocols are proprietary, the following outlines the general laboratory
procedures based on established chemical principles and patent literature.

Step 1: Synthesis of N-chloromethylphthalimide

This intermediate is prepared through the reaction of phthalimide with formaldehyde and

hydrogen chloride.[3]

o Reaction: Phthalimide is first reacted with an aqueous solution of formaldehyde, often under
reflux, to form N-hydroxymethylphthalimide.[4] This intermediate is then treated with
anhydrous hydrogen chloride gas in an inert aromatic solvent like toluene at a temperature of
55-65°C.[4][5] The reaction is driven by the continuous bubbling of HCI gas, which converts
the hydroxyl group to a chloride.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1677707?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677707?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/521.htm
https://patents.google.com/patent/SU975709A1/en
https://patents.google.com/patent/SU975709A1/en
https://prepchem.com/n-chloromethyl-phthalimide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reaction Monitoring: The completion of the chlorination step can be monitored by a rise in
pressure within the reaction vessel, indicating the cessation of HCl consumption.[6]

» Work-up and Purification: Upon completion, the reaction mixture consists of an aqueous and
an organic layer. The organic layer containing the product is separated, and the solvent is
removed under vacuum. The resulting crude N-chloromethylphthalimide can be purified by
recrystallization from a suitable solvent such as ethyl acetate or carbon tetrachloride.[7]

Step 2: Synthesis of Phosmet

The final step is the coupling of N-chloromethylphthalimide with O,0-dimethyldithiophosphoric
acid or its sodium salt.[2]

o Reaction: N-chloromethylphthalimide is reacted with O,0-dimethyldithiophosphoric acid in an
inert solvent. The reaction proceeds via nucleophilic substitution, where the sulfur atom of
the phosphorodithioate attacks the chloromethyl group, displacing the chloride ion.

» Conditions: The reaction conditions, such as temperature and solvent, are critical for
maximizing yield and purity.

« Purification: The final product, Phosmet, is isolated from the reaction mixture. Purification is
typically achieved through crystallization to obtain the technical-grade material.

Technical-Grade Phosmet Specifications

Technical-grade Phosmet is a white to off-white crystalline solid.[2] Its quality is determined by
the purity of the active ingredient and the levels of specific impurities. The Food and Agriculture
Organization (FAO) provides specifications for technical material.[8]
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Parameter Specification Source

Declared Minimum Phosmet

950 g/kg (95.0% 8
Content ok ( ) 8]
Physical State Off-white crystalline solid [9]
Melting Point 72.0-72.7 °C [10]
Relevant Impurities (Max.
Limit)
Phosmet-oxon 0.8 g/kg [8]
Iso-phosmet 0.4 g/kg [8]
Older Reported Impurities
OQOS-Trimethyl
o 1-2% [10]
phosphorodithioate
N-chloromethylphthalimide 1-2% [10]

Formulation of Technical-Grade Phosmet

To be used effectively and safely in agricultural applications, technical-grade Phosmet is
formulated into various products. The most common formulations are Wettable Powders (WP)
and Emulsifiable Concentrates (EC).[11][12]

Wettable Powder (WP) Formulation

Wettable powders are dry formulations that are mixed with water to form a sprayable
suspension.[13] A common commercial example is Imidan® 70-W, which contains 70%
Phosmet by weight.[14][15]
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Input Materials

Phosmet TC (70%) Solid Carrier (e.g., Clay) Wetting Agent (e.g., SLS) Dispersing Agent Filler (e.g., Starch)
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6. Packaging
(e.g., Water-soluble bags)
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Diagram 2: General workflow for Wettable Powder (WP) formulation.
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2.1.1. Composition of a 70% WP Formulation

The formulation consists of the active ingredient and several inert ingredients that aid in its

application.[1][16]

Component

Function

Example

Typical % (wiw)

Phosmet (Technical

Active Ingredient 70.0%][14]
Grade)
) Facilitates suspension  Sodium Lauryl Sulfate
Wetting Agent ) 1-5%
in water (SLS)
) ) Prevents particle )
Dispersing Agent ] Lignosulfonates 2-8%
agglomeration
o o Kaolin clay, Modified
Carrier/Filler Solid diluent 17-27%[1]

Starch, Dextrin

2.1.2. Experimental Protocol for WP Formulation

¢ Blending: The technical-grade Phosmet, wetting agent, dispersing agent, and carrier/filler

are thoroughly dry-blended in an industrial mixer to ensure a homogenous mixture.

e Milling: The blended powder is milled to a fine particle size. Air mills or hammer mills are

commonly used for this purpose. The particle size is critical for good suspension properties

in water.[17]

» Holding (Optional): For some active ingredients that recrystallize slowly, the powder may be

held or aged to allow for the final level of crystallization to be reached before a final milling

step. This improves the storage stability of the powder.[17]

o Packaging: The final product is packaged, often in water-soluble bags to reduce applicator

exposure during handling and mixing.[15]

Emulsifiable Concentrate (EC) Formulation

EC formulations contain the active ingredient dissolved in a solvent system along with

emulsifiers. When mixed with water, they form a stable oil-in-water emulsion for spraying.[13]
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Phosmet has been formulated as ECs with active ingredient concentrations ranging from
11.7% to 29.5%.[9][12]

Input Materials

Phosmet TC Solvent System Emulsifier Package
(e.g., Aromatic hydrocarbons) (Anionic & Non-ionic)

\ X Manufacturing Process

1. Dissolution
(Dissolve Phosmet TC in solvent)

.

2. Mixing
(Add emulsifiers and stabilizers)

/

3. Filtration
(Remove any undissolved particles)

/

4. Packaging
(Liquid formulation bottling)

Stabilizer (Optional)
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Diagram 3: General workflow for Emulsifiable Concentrate (EC) formulation.

2.2.1. Composition of an EC Formulation

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1677707?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phosmet
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100AHCT.TXT
https://www.benchchem.com/product/b1677707?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Component Function Example

Phosmet (Technical Grade) Active Ingredient -

Petroleum distillates, xylene,

Solvent Dissolves the active ingredient
benzyl acetate[13][18]

A blend of anionic (e.g.,

] calcium
-~ Allows the oil-based
Emulsifier(s) ) o dodecylbenzenesulfonate) and
formulation to mix with water T
non-ionic (e.g., ethoxylated

alcohols) surfactants

Stabilizer (Optional) Improves shelf-life Epoxidized soybean oil

2.2.2. Experimental Protocol for EC Formulation

 Dissolution: The technical-grade Phosmet is dissolved in the selected solvent or solvent
blend. This is typically done in a mixing vessel with agitation.

» Addition of Surfactants: The emulsifier package, which is often a proprietary blend of anionic
and non-ionic surfactants, is added to the solution and mixed until uniform.[18]

e Quality Control: The resulting concentrate is filtered to remove any impurities and analyzed
to ensure it meets the specified active ingredient concentration.

» Packaging: The final EC formulation is packaged into appropriate liquid containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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